BENGHE Foundational & Exploratory

Check Availability & Pricing

Oxygen-15 as a Biological Tracer: A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oxygen-15

Cat. No.: B1254489

An in-depth exploration of the production, application, and quantitative analysis of Oxygen-15
in biological research and drug development.

Oxygen-15 (130), a positron-emitting isotope of oxygen, stands as a cornerstone in the field of
molecular imaging, particularly in Positron Emission Tomography (PET). Its short half-life of
approximately 2.04 minutes allows for the real-time, in-vivo quantification of fundamental
biological processes, making it an invaluable tool for researchers, scientists, and drug
development professionals.[1][2][3] This guide provides a comprehensive overview of 10 as a
biological tracer, detailing its production, experimental applications, and the quantitative data it
yields.

Core Properties and Production

Oxygen-15 is a cyclotron-produced radionuclide.[1][3] The most common production method
involves the deuteron bombardment of nitrogen-14, as described by the nuclear reaction
14N(d,n)*>0.[4][5] This process yields gaseous [**O]Oz, which can then be used directly or
converted into other essential radiotracers such as [*°O]Hz20, [**0]COz, and [*>O]CO.[4][6] The
short half-life of 10 necessitates an on-site cyclotron for its production and immediate use in
clinical and research settings.[7]
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Property Value Reference
Half-life ~122 seconds (~2.04 minutes) [1103114]
Decay Mode Positron Emission (3+) [4]

Positron Energy (Max) 1.73 MeV

Primary Production Reaction 14N(d,n)*>0 [4][5]

Key Applications in Research and Drug
Development

The primary application of 130 lies in PET imaging to non-invasively measure and quantify key
physiological parameters. Its use is particularly prominent in neurology, cardiology, and
oncology.

Cerebral Blood Flow and Metabolism

150O-labeled radiotracers are considered the gold standard for the quantitative measurement of
cerebral blood flow (CBF), cerebral blood volume (CBV), and the cerebral metabolic rate of
oxygen (CMRO2).[4][8][9] These measurements are crucial for understanding brain function in
both healthy and diseased states, including stroke, neurodegenerative diseases, and brain
tumors.[10][11]

Myocardial Perfusion

In cardiology, [*>O]H20 is a freely diffusible tracer used to quantify regional myocardial blood
flow (MBF), providing critical information for the diagnosis and management of coronary artery
disease.[12][13][14] The quantitative nature of *>O-water PET allows for the assessment of

myocardial perfusion reserve, a key indicator of cardiac health.[13]

Tumor Oxygenation and Perfusion

The tumor microenvironment is often characterized by hypoxia, which can significantly impact
cancer progression and treatment efficacy. 1°0O-PET can be employed to measure tumor blood
flow and oxygen consumption, providing insights into tumor physiology and response to
therapy.[10]
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Experimental Protocols

The use of 150 as a tracer involves a series of coordinated steps, from production to data
analysis. The following outlines a generalized experimental workflow for a human PET study
measuring cerebral blood flow and oxygen metabolism.

Production of *>O-Labeled Radiotracers

e [*50]O2 Production: Gaseous nitrogen mixed with a small percentage of oxygen is
bombarded with deuterons in a cyclotron.[4] The resulting [*>O]0: is purified to remove other
labeled compounds.[4]

e [**O]H20 Production: The produced [*>0]O2z gas is reacted with hydrogen over a palladium
catalyst to synthesize [*>O]H20 vapor, which is then dissolved in a saline solution for
intravenous injection.[5]

e [30]CO Production: [*>0O]0:z is passed over activated charcoal at high temperatures to
produce [**O]CO, which is then purified.

PET Imaging Protocol for Cerebral Hemodynamics and
Metabolism

This protocol typically involves the sequential administration of three different *>O-labeled
tracers.

o Cerebral Blood Volume (CBV) Measurement:
o The subject inhales a bolus of [*>O]CO.
o [*50]CO binds to hemoglobin in red blood cells, acting as an intravascular tracer.[8]
o Astatic PET scan is acquired to measure regional CBV.[15]
o Cerebral Blood Flow (CBF) Measurement:
o The subject receives an intravenous bolus injection of [1>O]H20.[16]

o Adynamic PET scan is performed to track the distribution of the tracer in the brain.[7][16]
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o Arterial blood is sampled continuously to measure the arterial input function, which is the
concentration of the tracer in the arterial blood over time.[7]

o Cerebral Metabolic Rate of Oxygen (CMRO2) and Oxygen Extraction Fraction (OEF)
Measurement:

o The subject inhales [*°0]02.[8]
o Adynamic PET scan is acquired to measure the distribution of the tracer.

o Arterial blood sampling is conducted to measure the concentration of [1>0]Oz and its
metabolite, [*>O]H20, in the blood.[4]

o The acquired PET data, along with the CBF and CBV measurements and the arterial input
functions, are used in a mathematical model to calculate regional CMRO2 and OEF.[10]
[15]

Recent advancements in hybrid PET/MR systems may reduce the complexity of these studies,
potentially eliminating the need for arterial blood sampling by using MRI to measure blood flow.

[4]

Quantitative Data Summary

The following tables summarize key quantitative data obtained from *>O-PET studies in healthy
human subjects.

Table 1: Cerebral Hemodynamic and Metabolic Parameters
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o Typical Value .
Parameter Abbreviation Unit Reference
(Gray Matter)

Cerebral Blood

CBF ~50 mL/100g/min [17]
Flow

Cerebral Blood

CBvV ~4-5 mL/100g [17]
Volume

Cerebral
Metabolic Rate CMRO:2 ~3.5 mL O2/100g/min [15][17]
of Oxygen

Oxygen
Extraction OEF ~0.4 (40%) Dimensionless [17][18]
Fraction

Table 2: Myocardial Perfusion Parameters

o . Typical
Abbreviatio  Typical .
Parameter Value Unit Reference
n Value (Rest)
(Stress)
Myocardial )
MBF ~0.9 ~3.5 mL/g/min [13]
Blood Flow
Myocardial ] ]
Dimensionles
Perfusion MPR ~4.1 - [13]
s
Reserve

Visualizing Workflows and Processes

Diagrams created using the DOT language provide a clear visual representation of the complex
workflows and biological processes involved in 1*O-PET studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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